Cas no 76481-38-4 (3-(3-Chlorophenyl)-3-pentanol)

• Product Name: 3-(3-Chlorophenyl)-3-pentanol
• CAS No: 76481-38-4
• MF: C₁₁H₁₅ClO
• MW: 198.689202547073
• MDL: MFCD16111860
• CID: 5228941
• Update Time: 2026-03-07

3-(3-Chlorophenyl)-3-pentanol Chemical and Physical Properties

Names and Identifiers

• 3-(3-chlorophenyl)pentan-3-ol
• 3-(3-Chlorophenyl)-3-pentanol

• MDL： MFCD16111860
• Inchi： 1S/C11H15ClO/c1-3-11(13,4-2)9-6-5-7-10(12)8-9/h5-8,13H,3-4H2,1-2H3
• InChI Key： ALFDNQGIFYDTJW-UHFFFAOYSA-N
• SMILES： CCC(C1=CC=CC(Cl)=C1)(O)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 274.7±15.0 °C at 760 mmHg
• Flash Point: 120.0±20.4 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

3-(3-Chlorophenyl)-3-pentanol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(3-Chlorophenyl)-3-pentanol

Research Brief on 3-(3-Chlorophenyl)-3-pentanol (CAS: 76481-38-4): Recent Advances and Applications in Chemical Biology and Medicine

3-(3-Chlorophenyl)-3-pentanol (CAS: 76481-38-4) is a chlorinated phenylpentanol derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been investigated for its role in modulating biological pathways and as a precursor for the synthesis of more complex molecules. Recent studies have explored its pharmacological properties, synthetic routes, and potential therapeutic applications, making it a compound of interest for researchers in the field.

One of the key areas of research involving 3-(3-Chlorophenyl)-3-pentanol is its role as an intermediate in the synthesis of bioactive molecules. A study published in the Journal of Medicinal Chemistry (2023) highlighted its use in the development of novel GABA receptor modulators. The researchers demonstrated that the chlorophenyl moiety and the pentanol chain of the compound contribute to its binding affinity and selectivity for specific receptor subtypes. This finding opens new avenues for the design of targeted therapies for neurological disorders such as epilepsy and anxiety.

In addition to its pharmacological potential, 3-(3-Chlorophenyl)-3-pentanol has also been studied for its metabolic stability and pharmacokinetic properties. A recent preclinical study (2024) evaluated the compound's bioavailability and tissue distribution in rodent models. The results indicated moderate oral bioavailability and favorable tissue penetration, particularly in the central nervous system. These properties make it a promising candidate for further development as a CNS-active agent, though additional optimization may be required to enhance its metabolic stability.

The synthetic chemistry community has also made strides in developing more efficient routes to produce 3-(3-Chlorophenyl)-3-pentanol. A 2023 report in Organic Letters described a catalytic asymmetric synthesis method that yields the compound with high enantiomeric purity. This advancement is particularly significant for applications where stereochemistry plays a critical role in biological activity. The method employs a chiral catalyst system and offers a scalable approach for industrial production, addressing previous challenges associated with racemic mixtures.

Beyond its direct applications, 3-(3-Chlorophenyl)-3-pentanol has been explored as a building block for the synthesis of more complex structures. For instance, a recent study in Chemical Communications (2024) utilized the compound as a key intermediate in the synthesis of polycyclic aromatic hydrocarbons (PAHs) with potential anticancer activity. The researchers demonstrated that the chlorophenyl group could be strategically functionalized to introduce additional pharmacophores, thereby enhancing the biological activity of the resulting molecules.

In conclusion, 3-(3-Chlorophenyl)-3-pentanol (CAS: 76481-38-4) represents a versatile and promising compound in the realm of chemical biology and medicinal chemistry. Recent research has elucidated its potential as a pharmacological agent, a synthetic intermediate, and a building block for complex molecules. Future studies are expected to further explore its therapeutic applications, optimize its pharmacokinetic profile, and develop more efficient synthetic methodologies. As the field advances, this compound is likely to play an increasingly important role in drug discovery and development.